Cas no 1808515-90-3 (2-(3-chlorophenyl)-N-[6-methoxy-2-(trifluoromethyl)pyridin-3-yl]ethene-1-sulfonamide)

• Product Name: 2-(3-chlorophenyl)-N-[6-methoxy-2-(trifluoromethyl)pyridin-3-yl]ethene-1-sulfonamide
• CAS No: 1808515-90-3
• MF: C₁₅H₁₂ClF₃N₂O₃S
• MW: 392.780591964722
• CID: 5858137
• PubChem ID: 100724923
• Update Time: 2025-07-19

2-(3-chlorophenyl)-N-[6-methoxy-2-(trifluoromethyl)pyridin-3-yl]ethene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Z1913228426
• (E)-2-(3-Chlorophenyl)-N-[6-methoxy-2-(trifluoromethyl)pyridin-3-yl]ethenesulfonamide
• 2-(3-chlorophenyl)-N-[6-methoxy-2-(trifluoromethyl)pyridin-3-yl]ethene-1-sulfonamide
• 1808515-90-3
• EN300-26602866

• Inchi： 1S/C15H12ClF3N2O3S/c1-24-13-6-5-12(14(20-13)15(17,18)19)21-25(22,23)8-7-10-3-2-4-11(16)9-10/h2-9,21H,1H3/b8-7+
• InChI Key： WTFXWHGMAJWGRD-BQYQJAHWSA-N
• SMILES： ClC1=CC=CC(=C1)/C=C/S(NC1=CC=C(N=C1C(F)(F)F)OC)(=O)=O

Computed Properties

• Exact Mass: 392.0209256g/mol
• Monoisotopic Mass: 392.0209256g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 565
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 76.7Ų

Additional information on 2-(3-chlorophenyl)-N-[6-methoxy-2-(trifluoromethyl)pyridin-3-yl]ethene-1-sulfonamide

Introduction to 2-(3-chlorophenyl)-N-[6-methoxy-2-(trifluoromethyl)pyridin-3-yl]ethene-1-sulfonamide (CAS No. 1808515-90-3)

2-(3-chlorophenyl)-N-[6-methoxy-2-(trifluoromethyl)pyridin-3-yl]ethene-1-sulfonamide, identified by its CAS number 1808515-90-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a unique structural framework, combining a phenyl ring, a pyridine moiety, and a sulfonamide functional group. The presence of multiple substituents, including a 3-chlorophenyl group and a 6-methoxy-2-(trifluoromethyl)pyridin-3-yl moiety, imparts distinct electronic and steric properties that make it a promising candidate for further exploration in drug discovery.

The chemical structure of this compound reflects a deliberate design aimed at modulating biological targets with high specificity. The sulfonamide group is particularly noteworthy, as it is a well-established pharmacophore in medicinal chemistry, known for its ability to enhance binding affinity and metabolic stability. In contrast, the trifluoromethyl group is often incorporated into drug candidates to improve lipophilicity and metabolic resistance, while the methoxy group can influence electronic distribution and solubility characteristics.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential biological activity of such compounds with greater accuracy. The structural features of 2-(3-chlorophenyl)-N-[6-methoxy-2-(trifluoromethyl)pyridin-3-yl]ethene-1-sulfonamide suggest that it may interact with enzymes or receptors involved in critical biological pathways. For instance, the combination of the pyridine ring and sulfonamide moiety could facilitate interactions with enzymes such as kinases or proteases, which are frequently targeted in oncology and inflammatory disease therapies.

One of the most compelling aspects of this compound is its potential application in addressing unmet medical needs. The growing prevalence of resistant pathogens and the need for novel therapeutic agents has spurred interest in designing molecules with unique scaffolds. The structural complexity of 2-(3-chlorophenyl)-N-[6-methoxy-2-(trifluoromethyl)pyridin-3-yl]ethene-1-sulfonamide positions it as a valuable scaffold for derivative development, allowing chemists to fine-tune its properties through structural modifications.

In the context of drug discovery, the synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthesis involves strategic functionalization of the pyridine core and introduction of the sulfonamide group while maintaining regioselectivity. Advanced synthetic techniques, such as cross-coupling reactions and palladium-catalyzed transformations, have been employed to construct the desired framework efficiently. These synthetic methodologies not only highlight the ingenuity of modern chemical synthesis but also underscore the importance of precision in constructing complex molecular architectures.

The pharmacological potential of 2-(3-chlorophenyl)-N-[6-methoxy-2-(trifluoromethyl)pyridin-3-yl]ethene-1-sulfonamide has been explored through both in silico and experimental studies. Virtual screening algorithms have been used to identify potential binding interactions with target proteins, while wet-lab experiments have validated these predictions by assessing biological activity in vitro. Initial studies suggest that this compound exhibits promising properties in terms of potency and selectivity, making it an attractive candidate for further preclinical development.

The role of computational tools in accelerating drug discovery cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have provided insights into how this compound might interact with biological targets at an atomic level. These studies not only help refine lead compounds but also guide medicinal chemists in optimizing their structures for improved efficacy and reduced toxicity. The integration of computational biology with experimental chemistry has become a cornerstone of modern drug development pipelines.

As research progresses, the application of artificial intelligence (AI) and machine learning (ML) algorithms is transforming how new drugs are discovered. AI-driven platforms can analyze vast datasets to identify patterns that might not be apparent through traditional methods. In the case of 2-(3-chlorophenyl)-N-[6-methoxy-2-(trifluoromethyl)pyridin-3-yl]ethene-1-sulfonamide, AI models have been used to predict its pharmacokinetic properties, including solubility, permeability, and metabolic stability—critical factors that determine whether a compound can progress to clinical trials.

The sulfonamide functional group is particularly relevant in contemporary drug design due to its versatility as a bioisostere. It can mimic other functional groups while offering distinct advantages in terms of bioavailability and binding affinity. For example, sulfonamides are known to exhibit strong interactions with zinc-binding sites on enzymes, which has been exploited in designing inhibitors for diseases such as diabetes and bacterial infections. The presence of both chloro and methoxy substituents on the phenyl ring further enhances its potential as a pharmacophore by influencing electronic effects and steric hindrance around the binding site.

The synthesis strategies employed for producing 2-(3-chlorophenyl)-N-[6-methoxy-2-(trifluoromethyl)pyridin-3-yl]ethene-1-sulfonamide reflect contemporary trends in synthetic organic chemistry toward efficiency, sustainability, and scalability. Green chemistry principles have been increasingly adopted, with an emphasis on minimizing waste and using environmentally benign reagents. Catalytic methods have replaced traditional stoichiometric approaches where possible, reducing costs and improving yields—a critical consideration for industrial-scale production.

The compound’s structural features also make it amenable to prodrug design—a strategy that enhances bioavailability by converting a less soluble parent drug into a more soluble form before administration. The sulfonamide group’s solubility profile could be leveraged to develop prodrugs that release active metabolites at targeted sites within the body—a concept gaining traction in precision medicine approaches.

Future research directions may explore derivatives of 2-(3-chlorophenyl)-N-[6-methoxy-2-(trifluoromethyl)pyridin-3-yl]ethene-1-sulfonamide to enhance its therapeutic index or optimize pharmacokinetic properties further. Techniques such as structure-based drug design (SBDD), where detailed knowledge of target protein structures guides molecular modifications, will likely play an integral role in these efforts.

The broader implications of this work extend beyond individual compounds to advance our understanding of how structural features influence biological activity across entire chemical space. High-throughput screening (HTS) campaigns combined with AI-driven analysis are generating unprecedented amounts of data on molecular interactions—data that can be used to build predictive models for future drug discovery endeavors.